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Compound of Interest

Compound Name:
2-methyl-1,3-Dioxolane-2-

acetamide

Cat. No.: B3043021 Get Quote

Essential Safety and Handling Guide for 2-methyl-
1,3-dioxolane-2-acetamide
Disclaimer: Specific safety data for 2-methyl-1,3-dioxolane-2-acetamide (CAS No. 70829-14-

0) is not readily available. The following guidance is based on the well-documented hazards of

the closely related parent compound, 2-methyl-1,3-dioxolane (CAS No. 497-26-7). It is

imperative to handle 2-methyl-1,3-dioxolane-2-acetamide with the assumption that it shares

similar hazardous properties, including high flammability.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling 2-methyl-1,3-dioxolane-2-
acetamide.

Hazard Identification and Classification
Based on the data for 2-methyl-1,3-dioxolane, the primary hazards are its high flammability and

potential for causing serious eye irritation.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Flammable liquids,

Category 2
GHS02 (Flame) Danger

H225: Highly

flammable liquid and

vapour.[1][2][3]

Eye irritation,

Category 2

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation.[2]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical to minimize exposure and ensure

safety.

Protection Type Recommended Equipment
Justification & Best
Practices

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.

Conforming to EN166 (EU) or

NIOSH (US) standards is

recommended to protect

against splashes and vapors.

[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

impervious clothing.

Inspect gloves for integrity

before each use.

Contaminated clothing should

be removed immediately and

laundered before reuse.[1][4]

Respiratory Protection

Use in a well-ventilated area. A

full-face respirator may be

necessary if exposure limits

are exceeded or irritation is

experienced.

Ensure adequate ventilation to

keep airborne concentrations

below exposure limits.[1]
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Proper handling and storage procedures are essential to prevent accidents and maintain the

chemical's integrity.

Handling
Ventilation: Always handle in a well-ventilated area, preferably in a chemical fume hood.[1][2]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. No

smoking in the handling area.[1][2]

Electrostatic Discharge: Take precautionary measures against static discharge. Use

ground/bond containers and receiving equipment.[1][2]

Tools: Use non-sparking tools.[1][2]

Personal Hygiene: Wash hands thoroughly after handling.[1]

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[4]

Moisture: The parent compound is moisture-sensitive; store in a dry environment.[2][4]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Situation First Aid & Spill Response

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Seek

immediate medical attention.[1][4]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention if irritation

persists.[1][4]

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.

[1][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[1]

Spill

Evacuate personnel to a safe area. Remove all

sources of ignition. Use personal protective

equipment. Contain the spill with inert material

(e.g., sand, earth) and collect for disposal. Use

spark-proof tools and explosion-proof

equipment.[1]

Fire

Use dry chemical, carbon dioxide (CO2), or

alcohol-resistant foam to extinguish. Water

spray can be used to cool closed containers.[1]

Disposal Plan
Dispose of contents and containers in accordance with local, regional, and national regulations.

[2] Do not allow the chemical to enter drains.[1] Waste material should be treated as hazardous

waste.
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The following diagram illustrates a logical workflow for handling a chemical spill of 2-methyl-
1,3-dioxolane-2-acetamide, emphasizing safety and containment.

Chemical Spill Response Workflow
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Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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